Cas no 2228742-56-9 (1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol)

• Product Name: 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol
• CAS No: 2228742-56-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5947114
• PubChem ID: 165709946
• Update Time: 2025-05-26

1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol
• 2228742-56-9
• EN300-1771856

• Inchi： 1S/C12H18N2O2/c1-12(15,8-13)9-3-4-11-10(7-9)14(2)5-6-16-11/h3-4,7,15H,5-6,8,13H2,1-2H3
• InChI Key： YYNHLAHVYFBHLI-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C)(CN)O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol

Comprehensive Overview of 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol (CAS No. 2228742-56-9)

The compound 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol (CAS No. 2228742-56-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate chemical architecture, which combines a benzoxazine moiety with an aminopropanol side chain. This combination makes it a promising candidate for various applications, including drug discovery and biochemical studies.

One of the key features of 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol is its potential role in targeting central nervous system (CNS) disorders. Researchers are particularly interested in its ability to interact with neurotransmitter receptors, which could pave the way for novel therapeutics for conditions like anxiety, depression, and neurodegenerative diseases. The benzoxazine core is known for its bioactivity, and the addition of the aminopropanol group enhances its solubility and bioavailability, making it a versatile scaffold for further modification.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol fits into this trend as a potential lead compound. Its CAS No. 2228742-56-9 is frequently searched in academic and industrial databases, reflecting its growing importance in the scientific community. Researchers are also exploring its structure-activity relationships (SAR) to optimize its efficacy and reduce potential side effects.

Another area of interest is the compound's potential application in cancer research. Preliminary studies suggest that derivatives of 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol may exhibit anti-proliferative properties, making them candidates for oncology drug development. The benzoxazine scaffold has been linked to kinase inhibition, a hot topic in cancer therapy, which further underscores the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol involves multi-step reactions that highlight the ingenuity of organic chemists. The CAS No. 2228742-56-9 serves as a unique identifier for this compound, ensuring accurate referencing in patents and publications. Its synthesis often requires chiral resolution techniques, as the stereochemistry of the aminopropanol group can significantly influence its biological activity.

Environmental and green chemistry considerations are also becoming increasingly important in the development of new compounds. Researchers are investigating sustainable methods to produce 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol, such as catalysis and microwave-assisted synthesis. These approaches align with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

In conclusion, 1-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ol (CAS No. 2228742-56-9) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and diverse potential applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of therapeutic agents and biochemical tools.